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Compound of Interest

Compound Name: 3-Chloroalanine

Cat. No.: B1265362

Essential Safety and Handling Guide for 3-
Chloroalanine

This guide provides immediate, essential safety and logistical information for handling 3-
Chloroalanine in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 3-Chloroalanine.
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Property Value Source
Molecular Formula C3HeCINO:2 [1112]
Molecular Weight 123.54 g/mol [1][2]
Melting Point 156-157°C [2]
Boiling Point 243.6°C at 760 mmHg [2]
Density 1.401 g/cm3 [2]
Flash Point 101.1°C [2]
Solubility Slightly soluble in DMSO and 2]
water.

Occupational Exposure Limits Not available. [3]
LD50/LC50 Not available. [1]

Personal Protective Equipment (PPE)

When handling 3-Chloroalanine, the following personal protective equipment is mandatory to

minimize exposure and ensure personal safety.

PPE Category

Specification

Rationale

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US).

Protects against potential eye

irritation from dust or splashes.

[3]

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile) and
impervious clothing to prevent

skin exposure.

May be harmful if absorbed
through the skin and can

cause skin irritation.[1][3]

Respiratory Protection

If exposure limits are exceeded
or if irritation is experienced,
use a full-face respirator with

an appropriate cartridge.

May cause respiratory tract
irritation and may be harmful if
inhaled.[1][3]
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Operational Plan: Step-by-Step Handling
Procedures

1. Preparation:

o Ensure a well-ventilated area, preferably a chemical fume hood, is used for all handling
procedures.[3]

e Have a designated and properly labeled container for 3-Chloroalanine waste.
» Locate the nearest safety shower and eyewash station before beginning work.
2. Handling:

» Avoid breathing dust, vapor, mist, or gas.[1]

e Prevent all contact with skin and eyes.[1]

» Use non-sparking tools to prevent ignition sources.[3]

o Keep the container tightly closed when not in use.[1]

3. Storage:

e Store in a cool, dry, and well-ventilated place.[3]

o Keep the container tightly closed to prevent contamination and degradation.[1]
o Store away from incompatible materials.[3]

Spill Response Plan

In the event of a 3-Chloroalanine spill, follow the workflow below.
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Workflow for 3-Chloroalanine Spill Response

Immediate Actions Post-Cleanup

Alert others in the area Dispose of all contaminated materials as hazardous waste

Assess the spill size and risk Wash hands thoroughly

if spill is manageable If spill s large or unmanageable

Cleanup Procedure / Emergency Response

Evacuate the area

Don appropriate PPE

Contain the spill with absorbent material | Contact emergency services / EHS

Carefully sweep or vacuum the solid material

Place spilled material into a labeled hazardous waste container

Decontaminate the spill area with soap and water

Click to download full resolution via product page
Workflow for handling a 3-Chloroalanine spill.

Disposal Plan

All materials contaminated with 3-Chloroalanine must be treated as hazardous waste and
disposed of according to institutional and regulatory guidelines.

1. Waste Collection:

¢ Collect all waste, including contaminated PPE and cleaning materials, in a designated,
compatible, and clearly labeled hazardous waste container.[3]

¢ Do not mix with other waste streams.

2. Container Management:
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Keep the waste container securely sealed at all times, except when adding waste.

Store the waste container in a designated satellite accumulation area.

3. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office.

Follow all federal, state, and local regulations for hazardous waste disposal.[1]
First Aid Measures
In case of exposure to 3-Chloroalanine, take the following immediate actions:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and
water for at least 15 minutes. Seek medical attention.[1]

 Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][2]

e Ingestion: Do NOT induce vomiting. Wash mouth out with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chloroalanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265362#personal-protective-equipment-for-
handling-3-chloroalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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